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Compound of Interest

Compound Name: Methoxytrityl-N-PEG12-TFP ester

Cat. No.: B1469871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxytrityl-N-PEG12-TFP ester is a heterobifunctional crosslinker that plays a crucial role

in bioconjugation and drug delivery research. This molecule incorporates three key functional

elements: a methoxytrityl (Mmt) protecting group, a discrete 12-unit polyethylene glycol

(PEG12) spacer, and a 2,3,5,6-tetrafluorophenyl (TFP) ester. This unique combination of

features provides researchers with a versatile tool for the precise and controlled modification of

biomolecules.

The Methoxytrityl group serves as an acid-labile protecting group for a primary amine, allowing

for orthogonal deprotection strategies in multi-step syntheses. The hydrophilic PEG12 spacer

enhances the aqueous solubility of the molecule and its conjugates, reduces aggregation, and

provides a defined spatial separation between conjugated molecules. The TFP ester is a highly

reactive functional group that readily and specifically reacts with primary amines to form stable

amide bonds, offering superior stability in aqueous solutions compared to the more common N-

hydroxysuccinimide (NHS) esters.

This technical guide provides a comprehensive overview of the chemical properties,

applications, and experimental protocols related to Methoxytrityl-N-PEG12-TFP ester,
empowering researchers to effectively utilize this reagent in their work.
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Chemical and Physical Properties
Methoxytrityl-N-PEG12-TFP ester is a well-defined molecule with consistent properties,

crucial for reproducible experimental outcomes. Below is a summary of its key chemical and

physical data.

Property Value Reference

Molecular Formula C₅₃H₇₁F₄NO₁₅ [1]

Molecular Weight 1038.12 g/mol [1]

CAS Number 1334169-92-4 [2][3]

Appearance
White to off-white solid or

viscous oil

Inferred from similar

compounds

Purity Typically >95%
Inferred from similar

compounds

Solubility

Soluble in common organic

solvents such as DMSO, DMF,

dichloromethane, and

acetonitrile. Limited solubility in

aqueous buffers.

[4]

Storage Conditions

Store at -20°C, desiccated and

protected from light. Allow to

warm to room temperature

before opening to prevent

moisture condensation.

[5]

Note: Some physical properties like boiling point and flash point have been reported for the

closely related Methoxytrityl-N-PEG8-TFP ester (Boiling Point: 821.9±65.0 °C at 760 mmHg;

Flash Point: 450.9±34.3 °C) and can be considered as approximate values for the PEG12

analog.[6]
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The utility of Methoxytrityl-N-PEG12-TFP ester stems from the distinct properties of its three

main components:

1. Methoxytrityl (Mmt) Protecting Group:

The Mmt group is a bulky, hydrophobic protecting group for primary amines. Its key feature is

its lability under mild acidic conditions (e.g., dilute trifluoroacetic acid), while remaining stable to

a wide range of other reagents. This allows for selective deprotection of the amine, enabling

orthogonal synthesis strategies where other protecting groups that are sensitive to different

conditions are used.

2. Polyethylene Glycol (PEG12) Spacer:

The 12-unit monodisperse PEG spacer offers several advantages in bioconjugation:

Enhanced Hydrophilicity: The PEG chain significantly increases the water solubility of the

crosslinker and the resulting conjugate, which is particularly beneficial when working with

hydrophobic molecules.

Reduced Aggregation: The hydrophilic nature of the PEG spacer helps to prevent the

aggregation of conjugated proteins or other biomolecules.

Defined Linker Length: As a discrete PEG (dPEG®), the linker has a precise length, leading

to greater homogeneity of the final conjugate compared to traditional polydisperse PEG

linkers. This is critical for applications requiring well-defined molecular architectures, such as

in the development of antibody-drug conjugates (ADCs).

Biocompatibility: PEG is known for its low immunogenicity and toxicity, making it an ideal

spacer for in vivo applications.

3. Tetrafluorophenyl (TFP) Ester:

The TFP ester is an amine-reactive functional group that forms a stable amide bond with

primary amines on biomolecules, such as the side chain of lysine residues or the N-terminus of

proteins. TFP esters have emerged as a superior alternative to NHS esters for several reasons:
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Increased Stability: TFP esters exhibit significantly greater hydrolytic stability, particularly in

aqueous solutions and at neutral to basic pH.[7] This provides a longer reaction window and

allows for more efficient conjugation with less reagent.

Higher Reactivity: In the optimal pH range of 7.5-8.0, TFP esters are generally more reactive

towards primary amines than NHS esters.[7]

Experimental Protocols
The following are generalized protocols for the use of Methoxytrityl-N-PEG12-TFP ester. It is
crucial to optimize the reaction conditions for each specific application.

Protocol 1: General Procedure for Protein Conjugation
This protocol outlines the basic steps for conjugating Methoxytrityl-N-PEG12-TFP ester to a

protein containing accessible primary amines.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.5-8.0)

Methoxytrityl-N-PEG12-TFP ester

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column or dialysis cassette for purification

Procedure:

Protein Preparation: Prepare the protein solution in a suitable amine-free buffer at a

concentration of 1-10 mg/mL.

Reagent Preparation: Immediately before use, dissolve the Methoxytrityl-N-PEG12-TFP
ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).
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Conjugation Reaction: Add a 5-20 fold molar excess of the dissolved Methoxytrityl-N-
PEG12-TFP ester to the protein solution. The optimal molar ratio should be determined

empirically.

Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at

4°C with gentle stirring.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-

100 mM. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, unreacted reagent and byproducts by desalting

chromatography or dialysis.

Protocol 2: Deprotection of the Methoxytrityl (Mmt)
Group
This protocol describes the removal of the Mmt group to expose the primary amine.

Materials:

Mmt-protected conjugate

Trifluoroacetic acid (TFA) solution (e.g., 2-5% TFA in dichloromethane or water)

Neutralization buffer (e.g., saturated sodium bicarbonate)

Organic solvent for extraction (e.g., dichloromethane)

Procedure:

Dissolution: Dissolve the Mmt-protected conjugate in a suitable solvent.

Acid Treatment: Add the TFA solution to the dissolved conjugate and stir at room

temperature. Monitor the reaction progress by TLC or LC-MS. Deprotection is typically

complete within 1-2 hours.

Neutralization: Carefully neutralize the reaction mixture with the neutralization buffer.
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Extraction and Purification: If applicable, extract the deprotected product with an organic

solvent and purify using appropriate chromatographic techniques.

Applications in Research and Drug Development
The unique properties of Methoxytrityl-N-PEG12-TFP ester make it a valuable tool in a variety

of applications:

Antibody-Drug Conjugates (ADCs): The defined PEG spacer and stable linkage chemistry

are highly desirable for the development of ADCs, where precise control over the drug-to-

antibody ratio (DAR) and linker stability are critical for therapeutic efficacy and safety.

PEGylation of Proteins and Peptides: PEGylation with this reagent can improve the

pharmacokinetic properties of therapeutic proteins and peptides by increasing their

hydrodynamic size, enhancing solubility, and reducing immunogenicity.

Surface Modification: The TFP ester can be used to immobilize biomolecules onto amine-

functionalized surfaces for applications in biosensors, microarrays, and biomaterials.

Development of Complex Bioconjugates: The orthogonal Mmt protecting group allows for the

sequential addition of different molecules, enabling the synthesis of complex, multi-functional

bioconjugates.

Visualizing Workflows and Relationships
To better illustrate the utility of Methoxytrityl-N-PEG12-TFP ester, the following diagrams,

generated using the DOT language, depict a general experimental workflow and the logical

relationship of its functional components.
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Caption: Orthogonal synthesis workflow enabled by the Mmt protecting group.
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Functional Components Key Applications
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Caption: Functional components and applications of the crosslinker.

Conclusion
Methoxytrityl-N-PEG12-TFP ester is a powerful and versatile heterobifunctional crosslinker

that offers significant advantages for researchers in the fields of bioconjugation, drug delivery,

and materials science. Its well-defined structure, combining an acid-labile protecting group, a

hydrophilic spacer, and a highly stable and reactive amine-coupling group, provides a high

degree of control and precision in the design and synthesis of complex biomolecular

constructs. By understanding the properties and protocols outlined in this guide, researchers

can effectively leverage this reagent to advance their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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